[3-Hexanoyloxy-2-[[3-hexanoyloxy-2,2-bis(hexanoyloxymethyl)propoxy]methyl]-2-(hexanoyloxymethyl)propyl] hexanoate
[3-Hexanoyloxy-2-[[3-hexanoyloxy-2,2-bis(hexanoyloxymethyl)propoxy]methyl]-2-(hexanoyloxymethyl)propyl] hexanoate
Brand Name:
Vulcanchem
CAS No.:
19544-39-9
VCID:
VC0099087
InChI:
InChI=1S/C46H82O13/c1-7-13-19-25-39(47)54-33-45(34-55-40(48)26-20-14-8-2,35-56-41(49)27-21-15-9-3)31-53-32-46(36-57-42(50)28-22-16-10-4,37-58-43(51)29-23-17-11-5)38-59-44(52)30-24-18-12-6/h7-38H2,1-6H3
SMILES:
CCCCCC(=O)OCC(COCC(COC(=O)CCCCC)(COC(=O)CCCCC)COC(=O)CCCCC)(COC(=O)CCCCC)COC(=O)CCCCC
Molecular Formula:
C46H82O13
Molecular Weight:
843.1 g/mol
[3-Hexanoyloxy-2-[[3-hexanoyloxy-2,2-bis(hexanoyloxymethyl)propoxy]methyl]-2-(hexanoyloxymethyl)propyl] hexanoate
CAS No.: 19544-39-9
Main Products
VCID: VC0099087
Molecular Formula: C46H82O13
Molecular Weight: 843.1 g/mol
CAS No. | 19544-39-9 |
---|---|
Product Name | [3-Hexanoyloxy-2-[[3-hexanoyloxy-2,2-bis(hexanoyloxymethyl)propoxy]methyl]-2-(hexanoyloxymethyl)propyl] hexanoate |
Molecular Formula | C46H82O13 |
Molecular Weight | 843.1 g/mol |
IUPAC Name | [3-hexanoyloxy-2-[[3-hexanoyloxy-2,2-bis(hexanoyloxymethyl)propoxy]methyl]-2-(hexanoyloxymethyl)propyl] hexanoate |
Standard InChI | InChI=1S/C46H82O13/c1-7-13-19-25-39(47)54-33-45(34-55-40(48)26-20-14-8-2,35-56-41(49)27-21-15-9-3)31-53-32-46(36-57-42(50)28-22-16-10-4,37-58-43(51)29-23-17-11-5)38-59-44(52)30-24-18-12-6/h7-38H2,1-6H3 |
Standard InChIKey | HIRFPTUCYGBVBE-UHFFFAOYSA-N |
SMILES | CCCCCC(=O)OCC(COCC(COC(=O)CCCCC)(COC(=O)CCCCC)COC(=O)CCCCC)(COC(=O)CCCCC)COC(=O)CCCCC |
Canonical SMILES | CCCCCC(=O)OCC(COCC(COC(=O)CCCCC)(COC(=O)CCCCC)COC(=O)CCCCC)(COC(=O)CCCCC)COC(=O)CCCCC |
PubChem Compound | 13628814 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume